Cas no 209984-08-7 (2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl-)

• Product name: 2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl-
• CAS No: 209984-08-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1402087

2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl-

• Inchi： 1S/C12H16N2O/c1-8-7-10(13)12(15)14(2)11-6-4-3-5-9(8)11/h3-6,8,10H,7,13H2,1-2H3
• InChI Key： HYJONSWLDOFVMR-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=CC=C2C(C)CC(N)C1=O

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 383.4±42.0 °C(Predicted)
• PSA: 46.33
• pka: 7.92±0.40(Predicted)